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Compound of Interest

Compound Name: 9-Cyanophenanthrene

Cat. No.: B165745

This guide provides a comprehensive technical overview of 9-Cyanophenanthrene, also
known by its IUPAC name phenanthrene-9-carbonitrile.[1][2] It is intended for researchers,
scientists, and professionals in drug development and materials science who are interested in
the synthesis, properties, and applications of this versatile polycyclic aromatic hydrocarbon
(PAH) derivative.

Chemical Identity and Properties

9-Cyanophenanthrene is a phenanthrene derivative with a cyano group at the 9-position.[1]
This structural feature makes it a valuable compound for research on polycyclic aromatic
hydrocarbons and aromatic nitriles.[1]

Nomenclature and Identifiers

» |[UPAC Name: phenanthrene-9-carbonitrile[1][2]

Synonyms: 9-Cyanophenanthrene, 9-Phenanthrenecarbonitrile, 9-Phenanthronitrile[2][3][4]

[5][6]

CAS Number: 2510-55-6[3][7][8][]

Molecular Formula: C1sHoN[3][7][8][9]

Molecular Weight: 203.24 g/mol [2][4][8][9]
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Physicochemical Properties

A summary of the key physicochemical properties of 9-Cyanophenanthrene is presented in
the table below. This data is essential for designing experimental protocols, ensuring safe
handling, and predicting its behavior in various chemical environments.

Property Value Source(s)

White to light yellow powder or

Appearance [8]
crystals

Melting Point 110-112 °C [4107118]

Boiling Point 175 °C at 1 mmHg [8]

Soluble in chloroform.
Generally insoluble in water

Solubility but may dissolve in organic [5][8]
solvents like ethanol, acetone,

and dichloromethane.

Stable under normal
N conditions. Incompatible with
Stability o [8]
strong oxidizing agents, strong

acids, and strong bases.

Synthesis and Reactivity

The cyano group on the phenanthrene backbone makes 9-Cyanophenanthrene a useful
intermediate in organic synthesis.[5]

Synthesis Pathways

While specific, detailed industrial synthesis protocols are often proprietary, a common
laboratory-scale approach involves the cyanation of a suitable phenanthrene precursor. One
conceptual pathway is the Sandmeyer reaction, starting from 9-aminophenanthrene.

Conceptual Synthesis Workflow: Sandmeyer Reaction
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Step 1: Diazotization
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Caption: Conceptual workflow for the synthesis of 9-Cyanophenanthrene via the Sandmeyer
reaction.

Protocol: Conceptual Sandmeyer Reaction

» Diazotization: 9-Aminophenanthrene is dissolved in a suitable acidic solution (e.g., agueous
HCI) and cooled to 0-5 °C. An aqueous solution of sodium nitrite (NaNO3) is added dropwise
to form the corresponding diazonium salt. The temperature must be carefully controlled to
prevent the decomposition of the unstable diazonium salt.

e Cyanation: The cold diazonium salt solution is then slowly added to a solution of copper(l)
cyanide (CuCN). The cyano group displaces the diazonium group, yielding 9-
Cyanophenanthrene.

o Workup and Purification: The reaction mixture is typically neutralized and extracted with an
organic solvent. The crude product is then purified, often by recrystallization or column
chromatography, to yield the final product.
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Key Reactions

The cyano group of 9-Cyanophenanthrene can undergo various transformations, making it a
versatile building block.

o Hydrolysis: The nitrile can be hydrolyzed under acidic or basic conditions to yield
phenanthrene-9-carboxylic acid.[10]

e Reduction: The nitrile group can be reduced to a primary amine (9-
aminomethylphenanthrene) using reducing agents like lithium aluminum hydride (LiAIH4).

o Cycloadditions: The aromatic system can participate in photocycloaddition reactions, which
are useful for preparing complex polycyclic organic compounds.[11]

Applications in Research and Development

The unique electronic and photophysical properties of 9-Cyanophenanthrene and its
derivatives make them valuable in several high-tech fields.

Materials Science and Optoelectronics

Phenanthrene derivatives are utilized in the development of materials for Organic Light-
Emitting Diodes (OLEDs) and Liquid Crystal Displays (LCDs).[12] The rigid and planar
structure, combined with the electron-withdrawing nature of the cyano group, allows for the
fine-tuning of electronic properties.[12] This can lead to materials with enhanced brightness,
color purity, and energy efficiency in display technologies.[12]

Astrochemistry

Cyanated PAHSs, such as 9-Cyanophenanthrene, are of significant interest in astrophysics.[1]
These molecules are considered key observational proxies in the interstellar medium (ISM).[1]
Unlike their parent PAHSs, the permanent dipole moment introduced by the cyano group makes
them detectable via radio astronomy.[1] Laboratory studies on the spectroscopic fingerprints of
compounds like 9-Cyanophenanthrene help to constrain models of interstellar carbon
chemistry.[1][13]

Precursor for Pharmaceuticals and Agrochemicals
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The phenanthrene nucleus is a core structure in various naturally occurring and synthetic
compounds with pharmacological activity, including analgesics and antimalarials.[14][15] The
reactivity of the cyano group allows for the chemical modification of the phenanthrene scaffold,
making 9-Cyanophenanthrene a potential starting material for the synthesis of novel bioactive
molecules.[5][15]

Logical Relationship: From Core Structure to Application

hi - Planar Aromatic Structure - Organic Electronics (OLEDs)
9-Cyanophenanthrene CasHsN Exhibits Key Properties - Electron-Withdrawing Cyano Group Enables Potential Applications - Astrochemistry Research
- Photophysical Activity - Pharmaceutical Synthesis
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Caption: The relationship between the structure of 9-Cyanophenanthrene, its key properties,
and its applications.

Spectroscopic Characterization

A comprehensive analysis of 9-Cyanophenanthrene requires various spectroscopic
techniques to confirm its structure and purity.

« Infrared (IR) Spectroscopy: The IR spectrum will show a characteristic sharp absorption
band for the nitrile (C=N) stretching vibration, typically in the range of 2220-2260 cm™1.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum will display a complex pattern of signals in the
aromatic region (typically 7.0-9.0 ppm) corresponding to the nine protons on the
phenanthrene ring system.

o 18C NMR: The carbon NMR spectrum will show signals for the 14 carbons of the
phenanthrene rings and a distinct signal for the nitrile carbon.

o Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the
compound, with the molecular ion peak (M+) expected at m/z 203.[2][3]
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Safety and Handling

As with all chemicals, proper safety precautions must be observed when handling 9-
Cyanophenanthrene.

e Hazards: It is classified as harmful if swallowed, in contact with skin, or if inhaled. It can also
cause skin and serious eye irritation, and may cause respiratory irritation.[2][4]

o Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, gloves,
and a lab coat, should be worn.[16] When handling the powder, a dust mask or respirator is
recommended.[4]

» Handling: Use in a well-ventilated area, such as a fume hood.[16][17] Avoid generating dust.
Keep away from incompatible materials such as strong oxidizing agents.[8]

» Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place.[8][17]

Conclusion

9-Cyanophenanthrene is a chemically significant molecule with a rich profile of properties and
applications. Its rigid aromatic framework and reactive cyano group make it a versatile tool for
chemists and materials scientists. From advancing display technologies to providing insights
into the chemistry of the cosmos, the study and application of 9-Cyanophenanthrene continue
to be areas of active research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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